Cas no 2229007-56-9 (1-(4-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229007-56-9
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 6150109
• PubChem ID: 165733730
• Update Time: 2025-06-08

1-(4-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229007-56-9
• EN300-1920888

• Inchi： 1S/C11H13BrO2S/c1-6-7(12)4-8(15-6)11(9(13)14)5-10(11,2)3/h4H,5H2,1-3H3,(H,13,14)
• InChI Key： AAKCNDJPXAGTOP-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 287.98196g/mol
• Monoisotopic Mass: 287.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.5Ų

Additional information on 1-(4-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-(4-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229007-56-9)

1-(4-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the chemical identifier CAS No. 2229007-56-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a thiophene core substituted with a bromo group at the 4-position and a methyl group at the 5-position, combined with a cyclopropane ring system, exhibits unique structural and functional properties that make it a valuable scaffold for drug discovery and development.

The structural motif of 1-(4-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is particularly noteworthy due to the presence of both the thiophene heterocycle and the rigid cyclopropane ring. The thiophene ring is a common feature in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The bromo and methyl substituents on the thiophene ring further enhance its potential as a pharmacophore by introducing electronic and steric effects that can modulate binding affinity and selectivity.

The cyclopropane moiety in this compound adds an additional layer of complexity, contributing to its overall molecular rigidity. Cyclopropanes are often incorporated into drug molecules to improve metabolic stability, enhance binding interactions, and influence pharmacokinetic properties. The combination of these structural elements makes 1-(4-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions of this compound with biological targets. Studies have suggested that the bromo group on the thiophene ring may facilitate interactions with nucleophilic residues in proteins, while the methyl group could contribute to hydrophobic interactions. Additionally, the rigid nature of the cyclopropane ring may help stabilize key pharmacophoric interactions, making this compound an attractive candidate for structure-based drug design.

In vitro studies have begun to explore the potential bioactivity of 1-(4-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, revealing interesting properties that warrant further investigation. Initial assays have shown modest activity against certain enzymatic targets, suggesting that modifications to this scaffold could lead to more potent and selective drug candidates. The compound's ability to engage with multiple binding sites on biological targets also makes it a promising candidate for allosteric modulation, a strategy that has gained significant attention in recent years for developing drugs with improved efficacy and reduced side effects.

The synthesis of 1-(4-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled researchers to efficiently build the necessary carbon-carbon bonds and functional groups. These synthetic strategies not only improve yield but also allow for greater control over stereochemistry, which is critical for achieving optimal biological activity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for material science applications, particularly in the development of advanced polymers and coatings. The rigid framework provided by the cyclopropane ring can enhance material stability, while the thiophene moiety can contribute to electronic properties useful in optoelectronic devices.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like 1-(4-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid are likely to play an increasingly important role in drug discovery. Their unique structural features offer opportunities for innovation across multiple disciplines, from medicine to materials science. By leveraging cutting-edge synthetic techniques and computational methods, researchers can continue to explore the full potential of this fascinating molecule.